[1-(3-Chlorophenyl)-1H-1,2,3-triazol-4-yl](1,4-thiazinan-4-yl)methanone

• CAS No.: 951612-19-4
• Product Name: [1-(3-Chlorophenyl)-1H-1,2,3-triazol-4-yl](1,4-thiazinan-4-yl)methanone
• Molecular Formula: C13H13ClN4OS
• Molecular Weight: 308.79 g/mol
• IUPAC Name: [1-(3-chlorophenyl)triazol-4-yl]-thiomorpholin-4-ylmethanone
• Standard InChI: InChI=1S/C13H13ClN4OS/c14-10-2-1-3-11(8-10)18-9-12(15-16-18)13(19)17-4-6-20-7-5-17/h1-3,8-9H,4-7H2
• Standard InChIKey: ZOBDTKWDYMRKPF-UHFFFAOYSA-N
• SMILES: C1CSCCN1C(=O)C2=CN(N=N2)C3=CC(=CC=C3)Cl
• Canonical SMILES: C1CSCCN1C(=O)C2=CN(N=N2)C3=CC(=CC=C3)Cl
• Appearance: Solid powder
• Description: L524-0366 is an inhibitor of the TWEAK-Fn14 signaling cascade.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: L524-0366; L524 0366; L5240366
• Reference: 1: Xia Y, Campbell SR, Broder A, Herlitz L, Abadi M, Wu P, Michaelson JS, Burkly LC, Putterman C. Inhibition of the TWEAK/Fn14 pathway attenuates renal disease in nephrotoxic serum nephritis. Clin Immunol. 2012 Nov;145(2):108-21. doi: 10.1016/j.clim.2012.08.008. Epub 2012 Aug 20. PubMed PMID: 22982296; PubMed Central PMCID: PMC3483377.
• PubChem Compound: 20973801
• Last Modified: Nov 12 2021